Cas no 1426082-45-2 (6-Bromo-3-(methylthio)benzo[B]thiophene)

• Product Name: 6-Bromo-3-(methylthio)benzo[B]thiophene
• CAS No: 1426082-45-2
• MF: C₉H₇BrS₂
• MW: 259.185878992081
• CID: 4817265
• Update Time: 2025-05-26

6-Bromo-3-(methylthio)benzo[B]thiophene Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3-(METHYLTHIO)BENZO[B]THIOPHENE
• Benzo[b]thiophene, 6-bromo-3-(methylthio)-
• 6-Bromo-3-(methylthio)benzo[B]thiophene

• Inchi： 1S/C9H7BrS2/c1-11-9-5-12-8-4-6(10)2-3-7(8)9/h2-5H,1H3
• InChI Key： XKJWKZKXWYTVRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CSC=2C=1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 4.1
• Topological Polar Surface Area: 53.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Bromo-3-(methylthio)benzo[B]thiophene

Introduction to 6-Bromo-3-(methylthio)benzo[B]thiophene (CAS No. 1426082-45-2)

6-Bromo-3-(methylthio)benzo[B]thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 1426082-45-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the benzo[b]thiophene class, a structural motif widely recognized for its pharmacological properties and potential applications in organic electronics. The presence of both bromine and methylthio substituents in its molecular framework enhances its utility as a key intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The structural features of 6-Bromo-3-(methylthio)benzo[B]thiophene make it a versatile building block for designing novel therapeutic agents. The benzo[b]thiophene core is a privileged scaffold in medicinal chemistry, frequently incorporated into drugs targeting various diseases due to its ability to modulate biological pathways effectively. The bromine atom at the 6-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the methylthio group at the 3-position introduces electronic and steric effects that can influence the compound's interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. 6-Bromo-3-(methylthio)benzo[B]thiophene has been explored in several research studies for its potential as an intermediate in synthesizing small-molecule inhibitors. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anticancer properties. The benzo[b]thiophene moiety is known to exhibit binding affinity for certain protein targets, making it a valuable candidate for structure-based drug design. The bromine substituent further facilitates the introduction of additional pharmacophores, enabling fine-tuning of biological activity.

In the realm of materials science, 6-Bromo-3-(methylthio)benzo[B]thiophene has shown promise as a precursor for organic semiconductors and optoelectronic materials. The conjugated system of benzo[b]thiophene derivatives contributes to their favorable electronic properties, which are essential for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Researchers have leveraged the reactivity of this compound to develop novel polymers and small molecules with enhanced charge transport capabilities. The incorporation of bromine and methylthio groups allows for further modifications that optimize material performance, such as adjusting energy levels or improving solubility.

The synthesis of 6-Bromo-3-(methylthio)benzo[B]thiophene typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, thiolation, and cyclization reactions to construct the benzo[b]thiophene core. The presence of both bromine and methylthio groups necessitates careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving scalability for industrial applications.

From a pharmaceutical perspective, derivatives of 6-Bromo-3-(methylthio)benzo[B]thiophene have been investigated for their potential therapeutic effects. For example, modifications at the 2- or 5-positions can introduce additional functional groups that enhance binding interactions with biological targets such as kinases or transcription factors. Such modifications are critical for developing drugs with improved efficacy and selectivity. Computational modeling and high-throughput screening techniques have been employed to identify promising derivatives, accelerating the drug discovery process.

The role of 6-Bromo-3-(methylthio)benzo[B]thiophene as a key intermediate underscores its significance in both academic research and industrial applications. Its versatility allows chemists to explore diverse chemical spaces, leading to innovative solutions in pharmaceuticals and materials science. As research continues to uncover new applications for this compound, its importance is expected to grow further.